Cas no 17238-66-3 (Morpholine-4-carboximidamide)

• Product Name: Morpholine-4-carboximidamide
• CAS No: 17238-66-3
• MF: C₅H₁₁N₃O
• MW: 129.160340547562
• MDL: MFCD03426304
• CID: 151392
• Update Time: 2025-11-07

Morpholine-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Morpholine-4-carboximidamide
• 4-MORPHOLINECARBOXAMIDINE
• morpholine-4-carboxamidine
• Morpholin-4-carboximidamide
• morpholine-4-carboximidamide sulfate
• Morpholino-4-carboxaMidine
• 4-Morpholinecarboximidamide
• moropholine-4-carbozimidate
• morpholinoamidine
• N-amidinomorpholine

• MDL： MFCD03426304
• Inchi： 1S/C5H11N3O/c6-5(7)8-1-3-9-4-2-8/h1-4H2,(H3,6,7)
• InChI Key： WCUWHUUPGXCMMQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=N)N)CC1

Computed Properties

• Exact Mass: 129.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• Boiling Point: 222.624 ℃ at 760 mmHg
• PSA: 62.34000
• LogP: -0.05000

Additional information on Morpholine-4-carboximidamide

Comprehensive Overview of Morpholine-4-carboximidamide (CAS No. 17238-66-3): Properties, Applications, and Industry Insights

Morpholine-4-carboximidamide (CAS No. 17238-66-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure. This morpholine derivative features a carboximidamide functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and manufacturers increasingly seek high-purity Morpholine-4-carboximidamide for applications ranging from drug discovery to material science, driven by its balanced reactivity and stability.

The compound’s significance lies in its role as a building block for heterocyclic compounds, particularly in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in addressing antibiotic resistance—a critical global health challenge. As synthetic methodologies advance, CAS 17238-66-3 has emerged as a cost-effective precursor for scalable production of targeted therapeutics. Its solubility in polar solvents like water and ethanol further enhances its utility in laboratory and industrial settings.

From an analytical perspective, Morpholine-4-carboximidamide exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) spectra typically show characteristic peaks at 3.6 ppm (morpholine protons) and 8.2 ppm (imidamide NH₂), facilitating quality control. Thermogravimetric analysis (TGA) reveals stability up to 180°C, underscoring its suitability for high-temperature reactions. These attributes align with growing demand for thermostable intermediates in green chemistry initiatives.

Market trends indicate rising interest in custom synthesis of Morpholine-4-carboximidamide derivatives, particularly for oncology and neurology applications. Patent filings between 2020–2024 demonstrate its incorporation into novel small-molecule drugs targeting protein-protein interactions. Additionally, the compound’s low ecotoxicity profile positions it favorably within sustainable chemistry frameworks, addressing ESG (Environmental, Social, and Governance) priorities in the chemical industry.

For researchers exploring structure-activity relationships (SAR), 17238-66-3 serves as a modular scaffold. Its morpholine ring enables hydrogen bonding interactions, while the carboximidamide group participates in condensation reactions to form imidazoline or triazine cores. Such flexibility explains its prevalence in fragment-based drug design (FBDD) libraries. Computational studies using molecular docking simulations further validate its binding affinity for biological targets like PI3K and MAP kinases.

Industrial-scale production of Morpholine-4-carboximidamide typically involves catalyzed amidoxime rearrangement or morpholine nitrile hydrolysis, with yields exceeding 85% under optimized conditions. Recent process innovations, including flow chemistry setups, reduce energy consumption by 40% compared to batch methods—a response to the industry’s push for carbon-neutral manufacturing. Regulatory compliance with REACH and FDA ICH guidelines ensures global supply chain accessibility.

Emerging applications extend beyond life sciences. Materials engineers utilize CAS 17238-66-3 to modify polymer backbones, enhancing thermal conductivity in electronic encapsulation resins. Its ability to crosslink with epoxy systems has sparked interest in next-generation adhesives for aerospace composites. These developments correlate with increased search queries for "morpholine additives for advanced materials" across scientific databases.

Quality standards for Morpholine-4-carboximidamide continue to evolve. Leading suppliers now provide HPLC-certified reference standards (≥99.5% purity) with detailed coa (certificate of analysis) documentation. This transparency meets the demand for reproducible research reagents in academic and industrial labs. Storage recommendations emphasize desiccated conditions at 2–8°C to prevent hygroscopic degradation—a key consideration for long-term stability.

Future research directions may explore enantioselective synthesis of chiral analogs or its integration into metal-organic frameworks (MOFs) for catalytic applications. As AI-driven retrosynthetic analysis tools accelerate molecular design, 17238-66-3 is poised to remain a strategic component in medicinal chemistry toolkits. Collaborative studies between computational chemists and synthetic biologists could unlock novel functionalities for this adaptable morpholine derivative.